
A Comprehensive Technical Guide to the
Physicochemical Properties of 9H-Carbazol-4-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9H-Carbazol-4-ol

Cat. No.: B019958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

9H-Carbazol-4-ol, a heterocyclic aromatic compound of interest in organic synthesis, materials

science, and pharmaceutical research. The following sections detail its fundamental

characteristics, present experimental protocols for their determination, and offer a visual

representation of the characterization workflow.

Core Physicochemical Data
The essential physicochemical properties of 9H-Carbazol-4-ol are summarized in the table

below, providing a clear and concise reference for laboratory use.
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Property Value Source(s)

Molecular Formula C₁₂H₉NO [1][2][3][4]

Molecular Weight 183.21 g/mol [1][3][4]

Appearance

White to off-white, tan to

brown, or light-yellow

powder/crystalline solid.

[1][2][3][5]

Melting Point 169-173 °C [1][2][3][4]

Boiling Point
431.4 °C at 760 mmHg

(Predicted)
[1][4]

Solubility

Sparingly soluble in water;

slightly soluble in DMSO and

methanol.

[1][2][4][5]

pKa 9.87 ± 0.30 (Predicted) [1][2][4][5]

LogP 2.98

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of organic

compounds like 9H-Carbazol-4-ol are outlined below. These protocols are generalized and

may require optimization for specific laboratory conditions.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range is often indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer
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Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry, crystalline 9H-Carbazol-4-ol is finely ground

using a mortar and pestle.[6]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.[7]

Measurement:

Mel-Temp Apparatus: The packed capillary tube is placed in the heating block of the

apparatus. The heating rate is initially set to be rapid to approach the expected melting

point and then reduced to 1-2 °C per minute for an accurate determination.[7][8][9]

Thiele Tube: The capillary tube is attached to a thermometer, which is then immersed in a

heating oil bath within the Thiele tube. The tube is heated slowly and evenly.[8][10]

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (completion of

melting) are recorded. This range is the melting point of the sample.[6][8][9]

Determination of Solubility
Solubility is a measure of the maximum amount of a substance that can dissolve in a given

amount of solvent at a specific temperature.

Apparatus:

Test tubes

Vortex mixer or shaker

Spatula
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Graduated pipettes or cylinders

Procedure:

Sample Preparation: A small, accurately weighed amount of 9H-Carbazol-4-ol (e.g., 10 mg)

is placed into a test tube.[11]

Solvent Addition: A specific volume of the desired solvent (e.g., 1 mL of water, DMSO, or

methanol) is added to the test tube.[12][13]

Equilibration: The mixture is vigorously agitated using a vortex mixer or shaker for a set

period to ensure thorough mixing and to reach equilibrium.[12][13]

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If it has, the compound is considered soluble under those conditions. If

undissolved solid remains, the compound is classified as sparingly soluble or insoluble.[14]

For quantitative analysis, the saturated solution can be filtered, and the concentration of the

dissolved solute can be determined using a suitable analytical technique (e.g., UV-Vis

spectroscopy or HPLC).

Determination of pKa
The pKa is a measure of the acidity of a compound. For 9H-Carbazol-4-ol, the phenolic

hydroxyl group is the primary acidic site.

Apparatus:

pH meter

Burette

Beaker

Magnetic stirrer and stir bar

Analytical balance

Procedure (Potentiometric Titration):
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Solution Preparation: A known concentration of 9H-Carbazol-4-ol is prepared in a suitable

solvent system (e.g., a water-cosolvent mixture, given its low water solubility).

Titration Setup: The solution is placed in a beaker with a magnetic stir bar, and a calibrated

pH electrode is immersed in the solution.

Titration: A standardized solution of a strong base (e.g., NaOH) is added incrementally from

a burette. After each addition, the solution is allowed to equilibrate, and the pH is recorded.

Data Analysis: The pH is plotted against the volume of titrant added. The pKa is the pH at the

half-equivalence point, where half of the acid has been neutralized. For compounds with low

water solubility, methods like UV-Vis spectroscopy or NMR spectroscopy in different pH

buffers can also be employed.[15][16][17]

Determination of LogP (Octanol-Water Partition
Coefficient)
LogP is a measure of the lipophilicity of a compound, which is its preference for a nonpolar

(lipid-like) environment versus a polar (aqueous) environment.

Apparatus:

Separatory funnel or vials with screw caps

Shaker

Centrifuge (optional)

Analytical instrument for concentration measurement (e.g., HPLC or UV-Vis

spectrophotometer)

n-Octanol and water (mutually saturated)

Procedure (Shake-Flask Method):

Phase Preparation: n-Octanol and water are mixed and allowed to stand to become mutually

saturated. The two phases are then separated.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b019958?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.analchem.3c02771
https://ueaeprints.uea.ac.uk/id/eprint/93293/1/wallace_et_al_2023_measurement_of_the_pka_values_of_organic_molecules_in_aqueous_organic_solvent_mixtures_by_1h_nmr.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747999/
https://www.agilent.com/Library/applications/5991-4121EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Partitioning: A known amount of 9H-Carbazol-4-ol is dissolved in one of the phases

(typically the one in which it is more soluble). This solution is then mixed with a known

volume of the other phase in a separatory funnel or vial.

Equilibration: The mixture is shaken for a prolonged period (e.g., 24 hours) to allow the

compound to partition between the two phases until equilibrium is reached.[18][19]

Phase Separation: The mixture is allowed to stand until the two phases have clearly

separated. Centrifugation can be used to aid in the separation.

Concentration Measurement: The concentration of 9H-Carbazol-4-ol in each phase is

determined using a suitable analytical method.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of

P.[20] Alternatively, reversed-phase high-performance liquid chromatography (RP-HPLC) can

be used as a faster, indirect method to estimate LogP based on the compound's retention

time.[21][22]

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the physicochemical characterization of

an organic compound such as 9H-Carbazol-4-ol.
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Physicochemical Characterization Workflow
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Physicochemical characterization workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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